Cas no 433941-92-5 (4-{(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methylphenyl)aminomethyl}-2-methoxyphenol)

4-{(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methylphenyl)aminomethyl}-2-methoxyphenol structure
433941-92-5 structure
Product Name:4-{(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methylphenyl)aminomethyl}-2-methoxyphenol
CAS No:433941-92-5
MF:C22H20N2O4S
MW:408.470204353333
MDL:MFCD03270598
CID:3042745
PubChem ID:2920468
Update Time:2024-11-06

4-{(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methylphenyl)aminomethyl}-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methylphenyl)amino]methyl}-2-methoxyphenol
    • STK023461
    • ZINC04561770
    • 4-([(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)(4-METHYLPHENYL)AMINO]METHYL)-2-METHOXYPHENOL
    • 4-[[(1,1-diketo-1,2-benzothiazol-3-yl)-(4-methylphenyl)amino]methyl]-2-methoxy-phenol
    • 4-[[(1,1-dioxo-1,2-benzothiazol-3-yl)-(4-methylphenyl)amino]methyl]-2-methoxyphenol
    • 4-[[(1,1-dioxo-1,2-benzothiazol-3-yl)-(4-methylphenyl)amino]methyl]-2-methoxy-phenol
    • 3-((4-Hydroxy-3-methoxybenzyl)(p-tolyl)amino)benzo[d]isothiazole 1,1-dioxide
    • 4-{[(1,1-dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenol
    • 3-{[(4-HYDROXY-3-METHOXYPHENYL)METHYL](4-METHYLPHENYL)AMINO}-1??,2-BENZOTHIAZOLE-1,1-DIONE
    • phenol, 4-[[(1,1-dioxido-1,2-benzisothiazol-3-yl)(4-methylphenyl)amino]methyl]-2-methoxy-
    • CS-0320065
    • 4-[(N-(1,1-dioxo-1,2-benzothiazol-3-yl)-4-methylanilino)methyl]-2-methoxyphenol
    • AKOS001652778
    • Cambridge id 6952536
    • AM-879/41047200
    • MFCD03270598
    • ALBB-012719
    • 4-{[(1,1-dioxido-1,2-benzothiazol-3-yl)(4-methylphenyl)amino]methyl}-2-methoxyphenol
    • 433941-92-5
    • CCG-21306
    • SR-01000501830-1
    • LS-03988
    • SR-01000501830
    • 4-{(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methylphenyl)aminomethyl}-2-methoxyphenol
    • MDL: MFCD03270598
    • Inchi: 1S/C22H20N2O4S/c1-15-7-10-17(11-8-15)24(14-16-9-12-19(25)20(13-16)28-2)22-18-5-3-4-6-21(18)29(26,27)23-22/h3-13,25H,14H2,1-2H3
    • InChI Key: PZLRRBHVJNMXMI-UHFFFAOYSA-N
    • SMILES: CC1C=CC(N(C2C3C(=CC=CC=3)S(=O)(=O)N=2)CC2C=CC(O)=C(OC)C=2)=CC=1

Computed Properties

  • Exact Mass: 408.11437830g/mol
  • Monoisotopic Mass: 408.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 87.6Ų

4-{(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methylphenyl)aminomethyl}-2-methoxyphenol Pricemore >>

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AB371958-500 mg
4-{[(1,1-Dioxido-1,2-benzothiazol-3-yl)(4-methylphenyl)amino]methyl}-2-methoxyphenol
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4-{[(1,1-Dioxido-1,2-benzothiazol-3-yl)(4-methylphenyl)amino]methyl}-2-methoxyphenol
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